4-amino-5-(4-ethoxyphenyl)-2-pyrimidinethiol

• IUPAC Name: 6-amino-5-(4-ethoxyphenyl)-1H-pyrimidine-2-thione
• InChI: InChI=1S/C12H13N3OS/c1-2-16-9-5-3-8(4-6-9)10-7-14-12(17)15-11(10)13/h3-7H,2H2,1H3,(H3,13,14,15,17)
• InChI Key: CYNOTKORQCOUKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(NC(=S)N=C2)N
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

4-amino-5-(4-ethoxyphenyl)-2-pyrimidinethiol is a useful research compound. Its molecular formula is C12H13N3OS and its molecular weight is 247.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 247.07793322 g/mol and the complexity rating of the compound is 357. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

One study focused on the antiviral properties of 2,4-diamino-6-hydroxypyrimidines substituted at position 5, revealing significant inhibition of retrovirus replication in cell culture. Although not directly mentioning 4-amino-5-(4-ethoxyphenyl)-2-pyrimidinethiol, this research underscores the potential of similar pyrimidine derivatives in antiviral applications (Hocková et al., 2003).

Anticancer Activity

In the realm of cancer research, novel pyrimidine derivatives have been synthesized with reported in vitro cytotoxic activity against various cancer cell lines. This underscores the potential of pyrimidine compounds in the development of anticancer agents, highlighting the broader applicability of pyrimidine chemistry in medicinal research (Tiwari et al., 2016).

Synthetic Chemistry Applications

The synthesis of novel pyrimidines and related compounds is a significant area of research, with methodologies like microwave-mediated synthesis under solvent-free conditions being explored. Such studies provide insights into the versatility and reactivity of pyrimidine derivatives, paving the way for the development of new materials and drugs (Vanden Eynde et al., 2001). Another example is the regioselective synthesis of pyrimido[1,2-a]pyrimidines, demonstrating the flexibility of pyrimidine chemistry in creating diverse molecular architectures (Snyers et al., 2010).